Cas no 2171665-58-8 (2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid)
2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid
- EN300-1297232
- 2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
- 2171665-58-8
-
- Inchi: 1S/C11H21NO5/c1-7(6-13)5-8(9(14)15)12-10(16)17-11(2,3)4/h7-8,13H,5-6H2,1-4H3,(H,12,16)(H,14,15)
- InChI Key: LLWSCMVWQCABNL-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)CC(C)CO)=O)C(C)(C)C
Computed Properties
- Exact Mass: 247.14197277g/mol
- Monoisotopic Mass: 247.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 95.9Ų
2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297232-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 0.05g |
$888.0 | 2023-05-23 | ||
| Enamine | EN300-1297232-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 0.1g |
$930.0 | 2023-05-23 | ||
| Enamine | EN300-1297232-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 0.25g |
$972.0 | 2023-05-23 | ||
| Enamine | EN300-1297232-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 0.5g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1297232-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 1g |
$1057.0 | 2023-05-23 | ||
| Enamine | EN300-1297232-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 2.5g |
$2071.0 | 2023-05-23 | ||
| Enamine | EN300-1297232-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 5g |
$3065.0 | 2023-05-23 | ||
| Enamine | EN300-1297232-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 10g |
$4545.0 | 2023-05-23 | ||
| Enamine | EN300-1297232-50mg |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 50mg |
$1104.0 | 2023-09-30 | ||
| Enamine | EN300-1297232-100mg |
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid |
2171665-58-8 | 100mg |
$1157.0 | 2023-09-30 |
2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid
Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid (CAS: 2171665-58-8)
The compound 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid (CAS: 2171665-58-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid as a key intermediate in the synthesis of peptide-based therapeutics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the hydroxyl moiety, make it a versatile building block for the construction of complex molecules. Researchers have successfully utilized this compound in the synthesis of novel protease inhibitors, which show promise in the treatment of various diseases, including cancer and viral infections.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficient synthesis of 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid using a multi-step protocol that ensures high yield and purity. The study also explored the compound's stability under different physiological conditions, providing valuable insights for its potential use in vivo. Furthermore, the compound's ability to modulate enzyme activity was investigated, revealing its potential as a scaffold for the development of enzyme inhibitors.
Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers explored the compound's role in the design of targeted drug delivery systems. By conjugating 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid with nanoparticles, the team achieved enhanced bioavailability and targeted delivery to specific tissues. This approach holds promise for improving the efficacy and reducing the side effects of therapeutic agents.
In addition to its synthetic utility, 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid has been investigated for its direct biological effects. Preliminary studies suggest that the compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for further exploration in the treatment of chronic inflammatory diseases. However, more extensive preclinical and clinical studies are needed to validate these findings and elucidate the underlying mechanisms.
In conclusion, 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid (CAS: 2171665-58-8) represents a promising compound in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and potential therapeutic applications make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthesis, exploring its biological activities, and translating these findings into clinical applications.
2171665-58-8 (2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)